Cas no 3771-76-4 (2-(oxiran-2-yl)-1-benzofuran)

• Product Name: 2-(oxiran-2-yl)-1-benzofuran
• CAS No: 3771-76-4
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD09803890
• CID: 296439
• PubChem ID: 20358486
• Update Time: 2025-10-21

2-(oxiran-2-yl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran,2-(2-oxiranyl)-
• Benzofuran, 2-oxiranyl- (9CI)
• Benzofuran,2-(epoxyethyl)- (7CI,8CI)
• 2-(oxiran-2-yl)-1-benzofuran
• AKOS000148332
• 3771-76-4
• EN300-297424
• Benzofuran, 2-(2-oxiranyl)-
• SCHEMBL9811957
• CS-0244969
• Z285186474

• MDL： MFCD09803890
• Inchi： 1S/C10H8O2/c1-2-4-8-7(3-1)5-9(12-8)10-6-11-10/h1-5,10H,6H2
• InChI Key： MUQQXMHGCGKNTL-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.7A^2

Experimental Properties

• PSA: 25.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(oxiran-2-yl)-1-benzofuran

Recent Advances in the Study of 2-(Oxiran-2-yl)-1-benzofuran (CAS: 3771-76-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(oxiran-2-yl)-1-benzofuran (CAS: 3771-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This epoxide-containing benzofuran derivative is being explored for its role in drug discovery, particularly as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel anti-inflammatory, anticancer, and antimicrobial agents, making it a compound of considerable interest to researchers.

One of the key areas of investigation has been the compound's mechanism of action, particularly its interaction with cellular targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(oxiran-2-yl)-1-benzofuran exhibits selective inhibition of certain kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to elucidate the binding affinity and specificity of the compound, providing a foundation for further structure-activity relationship (SAR) studies. These findings suggest that modifications to the epoxide ring or benzofuran core could enhance its pharmacological properties.

In addition to its potential as a therapeutic agent, 2-(oxiran-2-yl)-1-benzofuran has also been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use as a probe for studying protein-ligand interactions. The epoxide moiety's reactivity allows for covalent modification of target proteins, enabling researchers to map binding sites and identify novel drug targets. This application is particularly valuable in the field of proteomics, where understanding protein function and interaction networks is critical.

Another notable development is the compound's incorporation into combinatorial chemistry libraries. A 2024 report in ACS Combinatorial Science described the synthesis of a diverse array of derivatives based on 2-(oxiran-2-yl)-1-benzofuran, showcasing its versatility as a scaffold. The study employed high-throughput screening to identify derivatives with enhanced bioactivity, yielding several promising leads for further development. This approach underscores the compound's potential in accelerating drug discovery efforts.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-(oxiran-2-yl)-1-benzofuran-based compounds. Recent toxicological studies have raised concerns about the potential for off-target effects due to the reactivity of the epoxide group. However, ongoing research aims to address these issues through rational design and the development of prodrug strategies. For instance, a 2023 paper in Chemical Research in Toxicology proposed masking the epoxide with protective groups that are cleaved in specific physiological conditions, thereby improving selectivity and reducing toxicity.

In conclusion, 2-(oxiran-2-yl)-1-benzofuran (CAS: 3771-76-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable tool for drug discovery and biological studies. Future research should focus on refining its properties and expanding its therapeutic potential, while addressing the challenges associated with its reactivity. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.